N-cyclopropyl-2-[1-[1-(4-fluorophenyl)ethyl]piperidin-4-yl]-2-hydroxyacetamide

• IUPAC Name: N-cyclopropyl-2-[1-[1-(4-fluorophenyl)ethyl]piperidin-4-yl]-2-hydroxyacetamide
• InChI: InChI=1S/C18H25FN2O2/c1-12(13-2-4-15(19)5-3-13)21-10-8-14(9-11-21)17(22)18(23)20-16-6-7-16/h2-5,12,14,16-17,22H,6-11H2,1H3,(H,20,23)
• InChI Key: VUJYHEAMPUMBJI-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)F)N2CCC(CC2)C(C(=O)NC3CC3)O
• Molecular Formula: C18H25FN2O2
• Molecular Weight: 320.4 g/mol

Description

N-cyclopropyl-2-[1-[1-(4-fluorophenyl)ethyl]piperidin-4-yl]-2-hydroxyacetamide is a complex organic compound with a unique structure that includes a cyclopropyl group, a fluorophenyl group, and a piperidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cyclopropyl-2-[1-[1-(4-fluorophenyl)ethyl]piperidin-4-yl]-2-hydroxyacetamide typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes the following steps:

Formation of the piperidine ring: This can be achieved through a cyclization reaction involving appropriate starting materials.

Introduction of the fluorophenyl group: This step often involves a nucleophilic substitution reaction where a fluorophenyl halide reacts with the piperidine derivative.

Addition of the cyclopropyl group: This can be done using a cyclopropylating agent under suitable conditions.

Hydroxyacetamide formation:

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to ensure high yield and purity. This could include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-cyclopropyl-2-[1-[1-(4-fluorophenyl)ethyl]piperidin-4-yl]-2-hydroxyacetamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: Nucleophilic or electrophilic substitution reactions can introduce new functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halides or sulfonates can be used under appropriate conditions to achieve substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield ketones or carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

Medicinal Chemistry: This compound can be used as a lead compound for the development of new drugs, particularly those targeting neurological or psychiatric disorders.

Biological Studies: It can be used to study the interactions between small molecules and biological targets, such as receptors or enzymes.

Pharmacology: The compound can be used in pharmacological studies to understand its effects on various biological systems.

Industrial Applications: It may have applications in the synthesis of other complex organic molecules used in various industries.

Mechanism of Action

The mechanism of action of N-cyclopropyl-2-[1-[1-(4-fluorophenyl)ethyl]piperidin-4-yl]-2-hydroxyacetamide involves its interaction with specific molecular targets, such as receptors or enzymes. The compound’s structure allows it to bind to these targets, potentially modulating their activity. The exact pathways involved depend on the specific biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• N-cyclopropyl-2-[1-[1-(4-chlorophenyl)ethyl]piperidin-4-yl]-2-hydroxyacetamide
• N-cyclopropyl-2-[1-[1-(4-methylphenyl)ethyl]piperidin-4-yl]-2-hydroxyacetamide
• N-cyclopropyl-2-[1-[1-(4-bromophenyl)ethyl]piperidin-4-yl]-2-hydroxyacetamide

Uniqueness

N-cyclopropyl-2-[1-[1-(4-fluorophenyl)ethyl]piperidin-4-yl]-2-hydroxyacetamide is unique due to the presence of the fluorophenyl group, which can significantly influence its biological activity and chemical properties. The fluorine atom can enhance the compound’s lipophilicity, metabolic stability, and binding affinity to certain biological targets, making it a valuable compound for further research and development.